Cas no 2248410-47-9 (Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate)

• Product Name: Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate
• CAS No: 2248410-47-9
• MF: C₉H₁₄F₃NO₂
• MW: 225.208173274994
• CID: 5928712
• PubChem ID: 137941545
• Update Time: 2025-06-24

Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (2R,3S)-2-(trifluoromethyl)piperidine-3-carboxylate
• EN300-6510497
• Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate
• 2248410-47-9

• Inchi： 1S/C9H14F3NO2/c1-2-15-8(14)6-4-3-5-13-7(6)9(10,11)12/h6-7,13H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： QPXLWMZFNRHKIX-RQJHMYQMSA-N
• SMILES： FC([C@@H]1[C@H](C(=O)OCC)CCCN1)(F)F

Computed Properties

• Exact Mass: 225.09766318g/mol
• Monoisotopic Mass: 225.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate

Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate (CAS No. 2248410-47-9): A Comprehensive Overview

Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate (CAS No. 2248410-47-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and piperidine moieties, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various drugs and biologically active molecules.

The chirality of Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate is a critical feature that influences its biological properties. Chiral compounds are essential in pharmaceuticals because they can have different pharmacological effects depending on their enantiomeric form. The (2S,3R) configuration of this compound ensures that it can be selectively used in the synthesis of specific enantiomers, which is crucial for developing safe and effective drugs.

Recent studies have highlighted the potential of Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the final drug candidates, making them more suitable for clinical applications.

In addition to its role in drug synthesis, Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate has been explored for its potential as a ligand in receptor binding studies. The piperidine ring provides a flexible scaffold that can be modified to target various receptors, including G protein-coupled receptors (GPCRs) and ion channels. This flexibility makes it an attractive candidate for high-throughput screening and lead optimization processes.

The synthesis of Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate has been optimized to achieve high yields and enantiomeric purity. A notable synthetic route involves the asymmetric hydrogenation of a prochiral ketone followed by esterification and fluorination steps. This method ensures that the desired (2S,3R) configuration is obtained with high efficiency and selectivity.

The physicochemical properties of Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate have also been extensively studied. It is a colorless liquid with a molecular weight of 251.19 g/mol and a boiling point of approximately 150°C at 1 mmHg. Its solubility in organic solvents such as dichloromethane and ethanol makes it easy to handle and process in laboratory settings.

In terms of safety and handling, while Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn when working with this compound to ensure safety.

The future prospects for Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate are promising. Ongoing research is focused on expanding its applications in drug discovery and development. For example, researchers are exploring its potential as a building block for novel antibiotics and antiviral agents. Additionally, its use in combination therapies to enhance the efficacy of existing drugs is being investigated.

In conclusion, Ethyl (2S,3R)-2-(trifluoromethyl)piperidine-3-carboxylate (CAS No. 2248410-47-9) is a versatile and valuable compound with significant potential in pharmaceutical research. Its unique chemical structure and chiral properties make it an ideal candidate for the synthesis of biologically active molecules and drug candidates. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic agents.